Cas no 886860-50-0 (2-Amino-5-iodopyrazine)

2-Amino-5-iodopyrazine structure

Product Name:2-Amino-5-iodopyrazine

CAS No:886860-50-0

Molecular Formula:C₄H₄IN₃

Molecular Weight:220.999132156372

MDL:MFCD09909691

CID:706559

PubChem ID:20625578

2-Amino-5-iodopyrazine Properties

Names and Identifiers

- 5-Iodopyrazin-2-amine
- 2-Amino-5-iodopyrazine
- 2-Pyrazinamine,5-iodo-
- 5-iodo-2-Pyrazinamine
- Pyrazinamine, 5-iodo-
- PubChem23605
- 2-Pyrazinamine, 5-iodo-
- VVTVALQVXWRFAM-UHFFFAOYSA-N
- FCH1395545
- SY029898
- AX8158286
- AB0027341
- ST24029500
- W9165
- 860A500
- 5-Iodo-2-pyrazinamine (ACI)
- Pyrazinamine, 5-iodo- (9CI)
- 886860-50-0
- C4H4IN3
- DTXSID50609163
- AC-23109
- CS-W003689
- SCHEMBL2499627
- AKOS015854848
- DB-078136
- MFCD09909691
- AS-18593
- EN300-197637
- +Expand
- MDL： MFCD09909691
- InChIKey： VVTVALQVXWRFAM-UHFFFAOYSA-N
- Inchi： 1S/C4H4IN3/c5-3-1-8-4(6)2-7-3/h1-2H,(H2,6,8)
- SMILES： IC1C=NC(N)=CN=1

Computed Properties

Exact Mass: 220.94500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 220.945
Heavy Atom Count: 8
Complexity: 77.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 51.8

Experimental Properties

LogP: 1.24460
PSA: 51.80000
Refractive Index: 1.719
Boiling Point: 337.6°C at 760 mmHg
Melting Point: 121-126°C
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Flash Point: 158.0±27.9 °C
Color/Form: No data avaiable
Density: 2.2±0.1 g/cm3

2-Amino-5-iodopyrazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0036QW-1g	5-Iodopyrazin-2-amine	886860-50-0	95%	1g	$16.00	2024-04-20
A2B Chem LLC	AB47912-1g	2-Amino-5-iodopyrazine	886860-50-0	95%	1g	$15.00	2024-04-19
Aaron	AR0036Z8-1g	5-Iodopyrazin-2-amine	886860-50-0	95%	1g	$6.00	2024-07-18
abcr	AB436733-1 g	5-Iodopyrazin-2-amine; 95%	886860-50-0		1g	€94.20	2023-07-18
Alichem	A099001887-25g	5-Iodopyrazin-2-amine	886860-50-0	97%	25g	$249.31	2023-08-31
Ambeed	A222855-1g	2-Amino-5-iodopyrazine	886860-50-0	95%	1g	$20.0	2024-07-16
Enamine	EN300-197637-0.05g	5-iodopyrazin-2-amine	886860-50-0	91%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D694459-5g	2-Amino-5-iodopyrazine	886860-50-0	95%	5g	$105	2021-09-27
Fluorochem	076106-5g	2-Amino-5-iodopyrazine	886860-50-0	95%	5g	￡58.00	2022-03-01
TRC	A576733-10mg	2-Amino-5-iodopyrazine	886860-50-0		10mg	$ 50.00	2022-06-08

2-Amino-5-iodopyrazine Synthesis

Synthetic Circuit 1

5049-61-6

886860-50-0

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; overnight, rt

Reference

Chemical synthesis of coelenterazine and its analogs: new route by four segment-couplings

Chou, Chun-Ming; Tung, Yu-Wen; Lin, Meng-I.; Chan, Diana; Phakhodee, Wong; et al, Heterocycles, 2012, 86(2), 1323-1339

Synthetic Circuit 2

5049-61-6

886860-50-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide , Iodine Solvents: Tetrahydrofuran ; 3 h, -78 °C

Reference

Efficient Halogenation of 2-Aminopyrazine

Lizano, Enric; Grima, Josep; Pujol, M. Dolors, Synlett, 2019, 30(17), 2000-2003

Synthetic Circuit 3

5049-61-6

886860-50-0

Reaction Conditions

1.1 Reagents: Lithium iodide , Selectfluor ; 3 h, 15 °C

Reference

Synthesis of 5-Trifluoromethyl-Substituted ( Z )- N,N -Dimethyl- N'-(pyrazin-2-yl)formimidamides from 2-Aminopyrazines, LiI/Selectfluor, FSO2CF2CO2 Me and DMF under Cu Catalysis

Hu, Jiao; Li, Shengyu; Wang, Xiaolin; Zheng, Sheng-Cai; Zhao, Xiaoming, Synthesis, 2022, 54(9), 2282-2288

2-Amino-5-iodopyrazine Raw materials

Pyrazinamine

2-Amino-5-iodopyrazine Preparation Products

2-Amino-5-iodopyrazine (886860-50-0)

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:886860-50-0)2-Amino-5-iodopyrazine

Purity:99%

Quantity:100g

Price($):248.0